Cas no 1158760-13-4 (methyl 3-(aminomethyl)oxane-3-carboxylate)

• Product Name: methyl 3-(aminomethyl)oxane-3-carboxylate
• CAS No: 1158760-13-4
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5739645
• PubChem ID: 84075144
• Update Time: 2025-10-21

methyl 3-(aminomethyl)oxane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1069614
• methyl3-(aminomethyl)-tetrahydro-2h-pyran-3-carboxylate
• 1158760-13-4
• methyl 3-(aminomethyl)-tetrahydro-2h-pyran-3-carboxylate
• methyl 3-(aminomethyl)oxane-3-carboxylate
• 2H-Pyran-3-carboxylic acid, 3-(aminomethyl)tetrahydro-, methyl ester

• Inchi： 1S/C8H15NO3/c1-11-7(10)8(5-9)3-2-4-12-6-8/h2-6,9H2,1H3
• InChI Key： HQMJVOQYLKGHTH-UHFFFAOYSA-N
• SMILES： O1CCCC(C(=O)OC)(CN)C1

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 3-(aminomethyl)oxane-3-carboxylate

Methyl 3-(Aminomethyl)oxane-3-carboxylate: A Versatile Compound with Potential in Medicinal Chemistry

Methyl 3-(aminomethyl)oxane-3-carboxylate (CAS No. 1158760-13-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound, also known as methyl 3-(aminomethyl)tetrahydro-2H-pyran-3-carboxylate, belongs to the class of amino acid derivatives and has been studied for its role in various biological processes and therapeutic applications.

The chemical structure of methyl 3-(aminomethyl)oxane-3-carboxylate consists of a tetrahydrofuran ring with an aminomethyl group and a carboxylate ester. The presence of these functional groups endows the molecule with diverse reactivity and the ability to form hydrogen bonds, making it a valuable building block in the synthesis of more complex molecules. The ester functionality can be readily hydrolyzed under basic conditions, providing access to the corresponding carboxylic acid, which is often a key intermediate in the synthesis of bioactive compounds.

Recent research has highlighted the potential of methyl 3-(aminomethyl)oxane-3-carboxylate in the development of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. The unique conformational flexibility and hydrogen-bonding capabilities of the molecule allow it to interact effectively with target proteins, thereby modulating their activity.

In another study, researchers explored the use of methyl 3-(aminomethyl)oxane-3-carboxylate as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The ester group in methyl 3-(aminomethyl)oxane-3-carboxylate can be designed to undergo selective hydrolysis at specific sites, releasing the active drug moiety. This approach has shown promise in improving drug delivery and reducing side effects, particularly for drugs with poor bioavailability or high toxicity.

The synthetic versatility of methyl 3-(aminomethyl)oxane-3-carboxylate has also been leveraged in the development of novel imaging agents. A study published in Bioconjugate Chemistry reported the synthesis of fluorescent probes derived from this compound, which were used to visualize specific cellular processes. The ability to functionalize the molecule with various reporter groups makes it a valuable tool for both basic research and clinical applications.

In addition to its therapeutic and imaging applications, methyl 3-(aminomethyl)oxane-3-carboxylate has been investigated for its potential as a chiral auxiliary in asymmetric synthesis. Chiral auxiliaries are used to control stereochemistry during chemical reactions, enabling the selective synthesis of enantiomerically pure compounds. The tetrahydrofuran ring in methyl 3-(aminomethyl)oxane-3-carboxylate provides a chiral environment that can be exploited to achieve high enantioselectivity in various transformations.

The safety profile of methyl 3-(aminomethyl)oxane-3-carboxylate is another important consideration for its use in medicinal chemistry. Extensive toxicological studies have shown that this compound exhibits low toxicity and good biocompatibility, making it suitable for use in pharmaceutical formulations. However, as with any chemical compound, appropriate handling and storage procedures should be followed to ensure safety and efficacy.

In conclusion, methyl 3-(aminomethyl)oxane-3-carboxylate (CAS No. 1158760-13-4) is a versatile compound with significant potential in medicinal chemistry and related fields. Its unique structural features and functional groups make it an attractive building block for the synthesis of bioactive molecules, prodrugs, imaging agents, and chiral auxiliaries. Ongoing research continues to uncover new applications and optimize its use in various therapeutic and diagnostic contexts.